1-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione

• IUPAC Name: 1-[2-[4-(2-methoxyphenyl)piperazin-1-yl]sulfonylethyl]piperidine-2,6-dione
• InChI: InChI=1S/C18H25N3O5S/c1-26-16-6-3-2-5-15(16)19-9-11-20(12-10-19)27(24,25)14-13-21-17(22)7-4-8-18(21)23/h2-3,5-6H,4,7-14H2,1H3
• InChI Key: AKDQREYMVXQAFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)CCN3C(=O)CCCC3=O
• Molecular Formula: C18H25N3O5S
• Molecular Weight: 395.5 g/mol
• CAS No.: 1040674-71-2

Description

This compound is a metabolite of 1-{3-[4-(2-Methoxyphenyl)piperazin-1-yl]-propyl}-piperidine-2,6-dione. It can function as an α1a-adrenceptor antagonist and can be used for the treatment of benign prostatic hyperplasia (BPH) and related symptoms.

Synthesis Analysis

The synthesis of a similar compound, 2,2’,2’’-(10-(2-(4-(2-methoxyphenyl)piperazin-1yl)butylamino)-2-oxoethyl)-1,4,7,10-tetraazacyclododecane-1,4,7-triyl)triacetic acid (DO3A-butyl-MPP), was achieved by conjugating chloroacetylated derivative of 1-(2-methoxyphenyl)piperazine-butylamine with trisubsituted cyclen.

Molecular Structure Analysis

Molecular dynamics simulations were performed using the Schrödinger Desmond software package by embedding selected protein-ligand complexes into the POPC membrane bilayer.

Mechanism of Action

Target of Action

The primary targets of this compound are alpha1-adrenergic receptors (α1-AR) . These receptors are a class of G-protein-coupled receptors (GPCRs) and are among the most studied. They play a crucial role in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate .

Mode of Action

The compound interacts with its targets, the α1-ARs, which are also targets for the endogenous neurotransmitters, catecholamines noradrenaline, and epinephrine . The compound shows alpha1-adrenergic affinity in the range from 22 nM to 250 nM . This interaction results in changes in the receptor activity, influencing various physiological processes.

Biochemical Pathways

The activation or blockade of α1-ARs is a major therapeutic approach for the treatment of numerous disorders such as cardiac hypertrophy, congestive heart failure, hypertension, angina pectoris, cardiac arrhythmias, depression, benign prostate hyperplasia, anaphylaxis, asthma, and hyperthyroidism . Therefore, the compound, by interacting with α1-ARs, can potentially affect these biochemical pathways and their downstream effects.

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (ADME) properties have been studied using in silico docking and molecular dynamics simulations . These studies have identified promising lead compounds that exhibited an acceptable pharmacokinetic profile . .

Result of Action

The molecular and cellular effects of the compound’s action are primarily related to its interaction with α1-ARs. By modulating the activity of these receptors, the compound can influence various physiological processes, potentially leading to therapeutic effects in the treatment of various disorders .

Biochemical Analysis

Biochemical Properties

1-(2-{[4-(2-methoxyphenyl)piperazin-1-yl]sulfonyl}ethyl)piperidine-2,6-dione plays a significant role in biochemical reactions, particularly through its interactions with enzymes and proteins. This compound has been shown to interact with alpha1-adrenergic receptors, which are a class of G-protein-coupled receptors involved in the contraction of smooth muscles in blood vessels, lower urinary tract, and prostate . The binding affinity of this compound to these receptors suggests its potential as an alpha1-adrenergic receptor antagonist, which could be useful in treating conditions such as hypertension and benign prostatic hyperplasia . Additionally, the compound’s interaction with these receptors involves specific binding interactions that stabilize the receptor-ligand complex, thereby modulating receptor activity.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, its interaction with alpha1-adrenergic receptors can lead to changes in intracellular calcium levels, which in turn affect smooth muscle contraction and relaxation . Furthermore, this compound has been observed to impact gene expression by altering the transcriptional activity of genes involved in cell proliferation and apoptosis. These cellular effects highlight the compound’s potential in therapeutic applications targeting cardiovascular and urological disorders.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. The compound binds to alpha1-adrenergic receptors with high affinity, leading to the inhibition of receptor activity . This inhibition results in the relaxation of smooth muscles, which is beneficial in conditions such as hypertension. Additionally, this compound can modulate the activity of enzymes involved in metabolic pathways, thereby influencing cellular metabolism and energy production.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term effects on cellular function. The compound has shown stability under various experimental conditions, with minimal degradation observed over extended periods . Long-term studies have indicated that this compound can maintain its therapeutic effects without significant loss of potency. These findings suggest that the compound is suitable for prolonged use in therapeutic applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits therapeutic effects such as the relaxation of smooth muscles and reduction of blood pressure . At higher doses, toxic or adverse effects may be observed, including potential hepatotoxicity and nephrotoxicity. It is crucial to determine the optimal dosage that maximizes therapeutic benefits while minimizing adverse effects in animal models before considering clinical applications.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its metabolism. The compound undergoes hepatic metabolism, where it is processed by cytochrome P450 enzymes . This metabolic process results in the formation of metabolites that may retain or alter the compound’s biological activity. Understanding the metabolic pathways of this compound is essential for predicting its pharmacokinetics and potential drug-drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound is known to interact with membrane transporters that facilitate its uptake into cells . Once inside the cells, it can bind to intracellular proteins that influence its localization and accumulation. The distribution of this compound within tissues is also determined by its affinity for specific tissue types, which can impact its therapeutic efficacy and potential side effects.

Subcellular Localization

The subcellular localization of this compound plays a crucial role in its activity and function. The compound is directed to specific cellular compartments, such as the endoplasmic reticulum and mitochondria, where it exerts its effects . Targeting signals and post-translational modifications may guide the compound to these compartments, enhancing its interaction with target biomolecules. The subcellular localization of this compound is essential for understanding its mechanism of action and optimizing its therapeutic potential.